2,6-Dimethoxy-1,4-benzoquinone
Overview
Description
2,6-Dimethoxy-1,4-benzoquinone (DBQ, 2,6-DMBQ, DMOBQ) is a derivative of 1,4-benzoquinone . It is a wood allergen and has been reported to cause various skin and mucosal symptoms on exposure to wood dusts . It is formed as a product due to the activity of bacterial Azospirillum lipoferum laccase on phenolic compounds of the syringic type .
Synthesis Analysis
The synthesis of this compound has been studied in the context of lignin models . It does not affect the catalytic activity of any of the studied Co-Schiff base catalysts, but 1,4-benzoquinone and 2-methoxy-1,4-benzoquinone have a strong effect on the catalytic activity .Molecular Structure Analysis
The molecular structure of this compound is represented by the empirical formula C8H8O4 . It has a molecular weight of 168.15 .Chemical Reactions Analysis
This compound has been studied in the context of the oxidation of lignin models . The formation of a Co-Schiff base-quinone complex prevents the formation of the key catalytically active Co-superoxo complex .Physical And Chemical Properties Analysis
This compound has a melting point of 253-257 °C (dec.) (lit.) and is soluble in DMSO .Scientific Research Applications
Anti-Adipogenic Effects : 2,6-Dimethoxy-1,4-benzoquinone shows potential in suppressing adipogenesis, which could have implications for obesity treatment. It significantly reduced the expression of various adipogenic transcription factors and upregulated AMP-dependent protein kinase phosphorylation, suggesting a role in the suppression of adipogenesis and warranting further study on its anti-obesity effects (Son et al., 2018).
Antimicrobial Activity : This compound and its structural analogues have demonstrated antimicrobial activity against several food-borne bacteria, suggesting their potential as food supplemental agents (Park et al., 2014).
Antibacterial Properties : Certain 2-aryl-3,5-dimethoxy-1,4-benzoquinone derivatives, synthesized from this compound, have shown inhibitory effects on the growth of gram-positive bacteria, indicating their potential as antibacterial agents (Lana et al., 2006).
Enhancing Yield in Fermentation : The use of ultrasound and Fe3O4 nanoparticles has been shown to increase the yield of this compound in fermented wheat germ, highlighting the potential of combining technological approaches to optimize production (Zheng et al., 2019).
Induced Resistance to Rice Blast Fungus : this compound has been found to enhance resistance against the rice blast fungus Magnaporthe oryzae, suggesting its potential as a protective agent in agriculture (Ueno & Yoshikiyo, 2014).
Potential Use in Lithium Batteries : A study on 2,5-dimethoxy-1,4-benzoquinone, a related compound, indicated its potential as an active material for rechargeable lithium batteries, with a high initial discharge capacity (Yao et al., 2010).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2,6-Dimethoxy-1,4-benzoquinone (also known as 2,6-Dimethoxy-p-benzoquinone or 2,6-dimethoxycyclohexa-2,5-diene-1,4-dione) is the mammalian target of rapamycin (mTOR) . mTOR is a serine/threonine protein kinase that plays a central role in cell proliferation, cell motility, cell survival, cellular metabolism, and protein synthesis .
Mode of Action
This compound acts as an mTOR inhibitor . It reduces the activity of mTOR in vitro, and the inhibition of cell growth by this compound is dependent upon the expression of the mTOR protein .
Biochemical Pathways
The compound’s action on mTOR affects the cell cycle , leading to G1 phase cell cycle arrest and apoptosis in gastric cancer cells . This implies that the compound interferes with the normal cell division process, leading to the death of cancer cells.
Pharmacokinetics
It is known to be soluble in dmso , which suggests that it may have good bioavailability. More research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The compound significantly reduces cell growth and induces apoptosis in gastric cancer cells . Remarkably, it strongly reduces patient-derived xenograft gastric tumor growth in an in vivo mouse model . This suggests that the compound has potent anti-cancer effects.
Action Environment
It is known to be a naturally occurring metabolite found in many plants worldwide, including many chinese traditional medicinal herbs . It is also formed as a product due to the activity of bacterial Azospirillum lipoferum laccase on phenolic compounds of the syringic type . This suggests that the compound’s action, efficacy, and stability may be influenced by factors such as the presence of other compounds, pH, temperature, and light conditions in its natural environment.
Biochemical Analysis
Biochemical Properties
2,6-Dimethoxy-1,4-benzoquinone has been reported to interact with various enzymes and proteins. For instance, it is formed as a product due to the activity of bacterial Azospirillum lipoferum laccase on phenolic compounds of the syringic type . It is also known to reduce the activity of mammalian target of rapamycin (mTOR) in vitro .
Cellular Effects
In terms of cellular effects, this compound has been reported to significantly reduce cell growth and induce G1 phase cell cycle arrest and apoptosis in gastric cancer cells . It also has a strong effect on the catalytic activity of Co-Schiff base catalysts used for the oxidation of lignin models .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interaction with mTOR. The inhibition of cell growth by this compound is dependent upon the expression of the mTOR protein .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. For instance, it has been reported to strongly reduce patient-derived xenograft gastric tumor growth in an in vivo mouse model .
Dosage Effects in Animal Models
The effects of this compound have been studied in animal models. Remarkably, this compound strongly reduced patient-derived xenograft gastric tumor growth in an in vivo mouse model .
Metabolic Pathways
It is known to interact with various enzymes and proteins, such as mTOR .
Transport and Distribution
It is known that this compound can interact with various proteins and enzymes, suggesting that it may be transported and distributed via these interactions .
Subcellular Localization
Given its interactions with various proteins and enzymes, it is likely that it may be localized to specific compartments or organelles within the cell .
properties
IUPAC Name |
2,6-dimethoxycyclohexa-2,5-diene-1,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8O4/c1-11-6-3-5(9)4-7(12-2)8(6)10/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLBNOBQOQZRLMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)C=C(C1=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80862128 |
Source
|
| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80862128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid |
Source
|
| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029673 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
26547-64-8, 530-55-2 |
Source
|
| Record name | 2,6-Dimethoxy-p-benzosemiquinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=26547-64-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=530-55-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethoxyquinone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000530552 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Dimethoxysemiquinone radicals | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0026547648 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-Dimethoxyquinone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=56336 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 2,6-Dimethoxyquinone | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=24500 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80862128 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-dimethoxy-p-benzoquinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.714 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2,6-DIMETHOXYQUINONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1Z701W789S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029673 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
252 °C |
Source
|
| Record name | 2,6-Dimethoxy-1,4-benzoquinone | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0029673 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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